Cas no 1807203-46-8 (2-Chloromethyl-4-cyano-6-(difluoromethyl)phenylacetic acid)

• Product Name: 2-Chloromethyl-4-cyano-6-(difluoromethyl)phenylacetic acid
• CAS No: 1807203-46-8
• MF: C₁₁H₈ClF₂NO₂
• MW: 259.636528968811
• CID: 4980747
• Update Time: 2025-09-27

2-Chloromethyl-4-cyano-6-(difluoromethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloromethyl-4-cyano-6-(difluoromethyl)phenylacetic acid

• Inchi： 1S/C11H8ClF2NO2/c12-4-7-1-6(5-15)2-9(11(13)14)8(7)3-10(16)17/h1-2,11H,3-4H2,(H,16,17)
• InChI Key： HQJBBUSUBAPHOW-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C#N)=CC(C(F)F)=C1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 2.1
• Topological Polar Surface Area: 61.1

Additional information on 2-Chloromethyl-4-cyano-6-(difluoromethyl)phenylacetic acid

2-Chloromethyl-4-cyano-6-(difluoromethyl)phenylacetic Acid: A Comprehensive Overview

2-Chloromethyl-4-cyano-6-(difluoromethyl)phenylacetic acid (CAS No. 1807203-46-8) is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its phenylacetic acid backbone, which is substituted with a chloromethyl group at the 2-position, a cyano group at the 4-position, and a difluoromethyl group at the 6-position. The combination of these substituents imparts distinctive chemical properties and potential biological activities, making it a subject of interest for researchers exploring novel drug candidates and advanced materials.

The phenylacetic acid moiety serves as the core structure, providing a platform for further functionalization. The chloromethyl group introduces halogenation, which can influence the compound's reactivity and stability. The cyano group, known for its strong electron-withdrawing properties, enhances the compound's ability to participate in various chemical reactions, including nucleophilic substitutions and additions. Meanwhile, the difluoromethyl group adds fluorine atoms, which are known to improve lipophilicity and bioavailability in pharmaceutical compounds.

Recent studies have highlighted the potential of 2-chloromethyl-4-cyano-6-(difluoromethyl)phenylacetic acid in drug design. Researchers have explored its role as a precursor for synthesizing bioactive molecules, particularly in the development of anticancer agents. The compound's ability to undergo various transformations, such as hydrolysis, oxidation, and coupling reactions, makes it versatile in synthetic chemistry. For instance, its cyano group can be converted into an amide or nitrile oxide under specific conditions, offering pathways to diverse derivatives with enhanced pharmacological profiles.

In terms of synthesis, 2-chloromethyl-4-cyano-6-(difluoromethyl)phenylacetic acid can be prepared through a multi-step process involving Friedel-Crafts alkylation, cyanation, and fluorination reactions. The choice of reagents and reaction conditions plays a critical role in achieving high yields and maintaining the integrity of the functional groups. For example, the introduction of the difluoromethyl group often requires the use of selective fluorinating agents to avoid over-fluorination or unwanted side reactions.

The compound's physical properties are also noteworthy. Its melting point, boiling point, and solubility in various solvents have been characterized using modern analytical techniques such as differential scanning calorimetry (DSC) and high-performance liquid chromatography (HPLC). These properties are essential for determining its suitability in different applications, including pharmaceutical formulations and industrial processes.

From an environmental perspective, understanding the degradation pathways of 2-chloromethyl-4-cyano-6-(difluoromethyl)phenylacetic acid is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation through hydrolytic cleavage of its functional groups. This information is vital for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, 2-chloromethyl-4-cyano-6-(difluoromethyl)phenylacetic acid (CAS No. 1807203-46-8) is a multifaceted compound with promising applications in both academic research and industrial settings. Its unique structure and reactivity make it a valuable tool for exploring new chemical transformations and developing innovative solutions across diverse disciplines.